2-(2,4-Dichloro-5-nitrophenyl)-1,2-dihydro-5-methyl-3H-1,2,4-triazol-3-one
2-(2,4-Dichloro-5-nitrophenyl)-1,2-dihydro-5-methyl-3H-1,2,4-triazol-3-one
Brand Name:
Vulcanchem
CAS No.:
100563-34-6
VCID:
VC0180208
InChI:
InChI=1S/C9H6Cl2N4O3/c1-4-12-9(16)14(13-4)7-3-8(15(17)18)6(11)2-5(7)10/h2-3H,1H3,(H,12,13,16)
SMILES:
CC1=NC(=O)N(N1)C2=CC(=C(C=C2Cl)Cl)[N+](=O)[O-]
Molecular Formula:
C9H6Cl2N4O3
Molecular Weight:
289.07 g/mol
2-(2,4-Dichloro-5-nitrophenyl)-1,2-dihydro-5-methyl-3H-1,2,4-triazol-3-one
CAS No.: 100563-34-6
Main Products
VCID: VC0180208
Molecular Formula: C9H6Cl2N4O3
Molecular Weight: 289.07 g/mol
| CAS No. | 100563-34-6 |
|---|---|
| Product Name | 2-(2,4-Dichloro-5-nitrophenyl)-1,2-dihydro-5-methyl-3H-1,2,4-triazol-3-one |
| Molecular Formula | C9H6Cl2N4O3 |
| Molecular Weight | 289.07 g/mol |
| IUPAC Name | 2-(2,4-dichloro-5-nitrophenyl)-5-methyl-1H-1,2,4-triazol-3-one |
| Standard InChI | InChI=1S/C9H6Cl2N4O3/c1-4-12-9(16)14(13-4)7-3-8(15(17)18)6(11)2-5(7)10/h2-3H,1H3,(H,12,13,16) |
| Standard InChIKey | PQYWWCIZMOEWAM-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=NC(=O)N(N1)C2=CC(=C(C=C2Cl)Cl)[N+](=O)[O-] |
| SMILES | CC1=NC(=O)N(N1)C2=CC(=C(C=C2Cl)Cl)[N+](=O)[O-] |
| Canonical SMILES | CC1=NC(=O)N(N1)C2=CC(=C(C=C2Cl)Cl)[N+](=O)[O-] |
| Synonyms | 2-(2,4-Dichloro-5-nitrophenyl)-1,2-dihydro-5-methyl-3H-1,2,4-triazol-3-one |
| PubChem Compound | 13558747 |
| Last Modified | Nov 09 2021 |
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